Cas no 2229383-46-2 (1-{3-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropane-1-carboxylic acid)

• Product Name: 1-{3-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropane-1-carboxylic acid
• CAS No: 2229383-46-2
• MF: C₁₂H₁₀F₄O₂
• MW: 262.200217723846
• CID: 5902570
• PubChem ID: 165651542
• Update Time: 2025-10-30

1-{3-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{3-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropane-1-carboxylic acid
• 1-{[3-fluoro-5-(trifluoromethyl)phenyl]methyl}cyclopropane-1-carboxylic acid
• EN300-1960747
• 2229383-46-2

• Inchi： 1S/C12H10F4O2/c13-9-4-7(3-8(5-9)12(14,15)16)6-11(1-2-11)10(17)18/h3-5H,1-2,6H2,(H,17,18)
• InChI Key： WMDHGZGFTHZKJU-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C=1)CC1(C(=O)O)CC1

Computed Properties

• Exact Mass: 262.06169221g/mol
• Monoisotopic Mass: 262.06169221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-{3-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropane-1-carboxylic acid

Introduction to 1-{3-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropane-1-carboxylic acid (CAS No. 2229383-46-2)

1-{3-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropane-1-carboxylic acid (CAS No. 2229383-46-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of cyclopropanecarboxylic acids, which are known for their versatile applications in drug discovery and medicinal chemistry. The presence of both fluoro and trifluoromethyl substituents in the aromatic ring enhances its pharmacological profile, making it a promising candidate for further investigation.

The molecular structure of this compound features a cyclopropane ring attached to a carboxylic acid moiety, with a phenyl group substituted at the 3-position by a fluoro atom and at the 5-position by a trifluoromethyl group. This arrangement not only imparts distinct electronic properties but also influences its interactions with biological targets. The cyclopropane ring, in particular, is known to introduce conformational constraints that can enhance binding affinity and selectivity, which are critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding modes of this compound with high accuracy. Studies suggest that the fluoro and trifluoromethyl groups play a crucial role in modulating the compound's interactions with enzymes and receptors. The electron-withdrawing nature of these substituents can lead to increased potency and reduced metabolic clearance, making it an attractive scaffold for developing novel therapeutic agents.

In the context of drug discovery, 1-{3-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropane-1-carboxylic acid has been explored for its potential applications in treating various diseases, including inflammatory disorders and cancer. Preliminary in vitro studies have demonstrated promising results, indicating that this compound may exhibit inhibitory activity against certain enzymes involved in disease pathways. For instance, its ability to interact with specific protein targets could lead to the development of new anti-inflammatory drugs or chemotherapeutic agents.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. The use of fluorinated building blocks has further streamlined the synthetic route, enabling access to analogs with varying substituent patterns for structure-activity relationship studies.

One of the key challenges in working with this compound is its stability under various conditions. The presence of sensitive functional groups necessitates careful handling and storage to prevent degradation. Researchers have employed protective strategies, such as using inert atmospheres or stabilizing agents, to maintain the integrity of the compound during experiments. These efforts are essential for ensuring reliable experimental results and advancing its development as a lead compound.

The pharmacokinetic properties of 1-{3-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropane-1-carboxylic acid are also under investigation. Initial studies suggest that the compound exhibits favorable solubility characteristics, which could enhance oral bioavailability. Additionally, the metabolic stability appears to be modulated by the electron-withdrawing substituents, potentially leading to prolonged half-life and improved therapeutic efficacy.

As research in this area progresses, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the development of derivatives based on this scaffold. Such partnerships can leverage complementary expertise in synthetic chemistry, pharmacology, and clinical development to bring new treatments to patients more rapidly. The unique structural features of this compound make it a valuable asset in the quest for innovative therapeutic solutions.

In conclusion,1-{3-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropane-1-carboxylic acid (CAS No. 2229383-46-2) represents a significant advancement in pharmaceutical chemistry due to its intriguing structure and promising biological activity. Its synthesis, characterization, and ongoing research highlight its potential as a lead compound for developing novel drugs targeting various diseases. With continued investigation and collaboration within the scientific community,fluoroand trifluoromethylcontaining compounds like this one are poised to make substantial contributions to future medical breakthroughs.